Cas no 2228987-30-0 (1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-one
• CAS No: 2228987-30-0
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 6395466
• PubChem ID: 165692494
• Update Time: 2025-05-22

1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-one
• EN300-1961252
• 2228987-30-0

• Inchi： 1S/C13H10F3NO/c1-8-6-9(7-12(18)13(14,15)16)10-4-2-3-5-11(10)17-8/h2-6H,7H2,1H3
• InChI Key： JLWOIVLGUCUSDQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)N=C2C=CC=CC=12)=O)(F)F

Computed Properties

• Exact Mass: 253.07144843g/mol
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-one

1,1,1-Trifluoro-3-(2-Methylquinolin-4-yl)Propan-2-One: A Comprehensive Overview

1,1,1-Trifluoro-3-(2-Methylquinolin-4-yl)Propan-2-One, with the CAS number 2228987-30-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a quinoline moiety. The trifluoromethyl group is attached to a propanone backbone, while the quinoline ring is substituted at the 4-position with a methyl group. This combination makes it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 1,1,1-Trifluoro-3-(2-Methylquinolin-4-yl)Propan-2-One involves a multi-step process that typically begins with the preparation of the quinoline derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the quinoline moiety with high precision. The trifluoromethyl group is introduced via nucleophilic substitution or electrophilic fluorination techniques, depending on the specific conditions required for optimal yields.

The structural features of this compound make it an attractive candidate for various applications. In pharmacology, the trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are desirable properties for drug candidates. The quinoline ring, on the other hand, is a common scaffold in medicinal chemistry due to its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 1,1,1-Trifluoro-3-(2-Methylquinolin-4-yl)Propan-2-One exhibits potent inhibitory activity against certain enzyme targets, making it a promising lead compound for further optimization.

In addition to its pharmacological applications, this compound has also been explored in materials science. The combination of electron-withdrawing groups (such as the trifluoromethyl group) and aromatic systems like quinoline can impart unique electronic properties to materials. Researchers have investigated its potential as an organic semiconductor in flexible electronics and optoelectronic devices. Initial findings suggest that this compound could serve as a building block for advanced materials with tailored electronic characteristics.

The toxicity profile of 1,1,1-Trifluoro-3-(2-Methylquinolin-4-yl)Propan-2-One has been assessed in preclinical studies. These studies indicate that while the compound demonstrates significant biological activity, it also exhibits moderate toxicity at higher doses. This highlights the importance of optimizing dosage regimens and delivery systems when considering its therapeutic applications. Ongoing research is focused on improving its safety profile through structural modifications and targeted delivery mechanisms.

In conclusion, 1,1,1-Trifluoro-3-(2-Methylquinolin-4-yli)Propanone, CAS No: 2228987300 (corrected from 2228987), represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and materials innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future advancements in chemistry and related fields.